N-methyl-4-[(2-phenoxypropanoyl)amino]benzamide

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: N-methyl-4-(2-phenoxypropanoylamino)benzamide
• InChI: InChI=1S/C17H18N2O3/c1-12(22-15-6-4-3-5-7-15)16(20)19-14-10-8-13(9-11-14)17(21)18-2/h3-12H,1-2H3,(H,18,21)(H,19,20)
• InChI Key: ZMCSBQCKRMNLDQ-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)NC)OC2=CC=CC=C2

Description

N-methyl-4-[(2-phenoxypropanoyl)amino]benzamide, also known as MPAP, is a chemical compound that has been studied for its potential therapeutic applications. MPAP is a derivative of the selective dopamine D3 receptor antagonist, nafadotride, and has been shown to have high affinity for the D3 receptor. In

Mechanism of Action

N-methyl-4-[(2-phenoxypropanoyl)amino]benzamide acts as a selective dopamine D3 receptor antagonist, which means that it blocks the activity of this receptor. The dopamine D3 receptor is involved in the regulation of reward and motivation pathways in the brain, and blocking this receptor can have implications for the treatment of addiction and other disorders. This compound has also been shown to modulate dopamine release in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to modulate dopamine release in the brain, which may have implications for the treatment of addiction and other disorders. It has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential therapeutic applications in these areas. Additionally, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

N-methyl-4-[(2-phenoxypropanoyl)amino]benzamide has several advantages for lab experiments, including its high affinity for the dopamine D3 receptor and its ability to modulate dopamine release in the brain. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-methyl-4-[(2-phenoxypropanoyl)amino]benzamide. One area of interest is its potential therapeutic applications in addiction and other disorders. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans. Additionally, research on the synthesis of this compound and related compounds may lead to the development of new drugs with improved therapeutic properties.

Synthesis Methods

N-methyl-4-[(2-phenoxypropanoyl)amino]benzamide can be synthesized using a two-step process. First, 4-aminobenzamide is reacted with 2-phenoxypropanoic acid to form 4-[(2-phenoxypropanoyl)amino]benzamide. Next, N-methylation of the amine group is carried out using methyl iodide to produce this compound.

Scientific Research Applications

N-methyl-4-[(2-phenoxypropanoyl)amino]benzamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including addiction, depression, and schizophrenia. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. This compound has been shown to modulate dopamine release in the brain, which may have implications for the treatment of addiction and other disorders.